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Compound of Interest

Compound Name:
4-Bromo-N'-hydroxythiophene-2-

carboximidamide

CAS No.: 1094456-19-5

Cat. No.: B1524578

Get Quote

Executive Summary
N'-hydroxythiophene-2-carboximidamide (CAS: 53370-51-7) is a bioisostere of

benzamidoxime, widely used as a ligand in coordination chemistry and a prodrug scaffold (e.g.,

for amidines).[1][2] This guide compares its crystallographic "performance"—defined by lattice

stability, hydrogen bonding motifs, and geometric planarity—against standard alternatives.[3]

Key Finding: While benzamidoxime crystallizes in a planar conformation stabilized by

intermolecular hydrogen bonds, the thiophene analog introduces unique electronic effects due

to the sulfur heteroatom, influencing the pKa of the oxime group and altering the hydrogen

bond donor/acceptor potential in the crystal lattice.[3]

Structural Alternatives & Comparative Metrics
The following table summarizes the core crystallographic parameters. Note that while

Benzamidoxime is the "Gold Standard" reference, the Thiophene derivative offers distinct

advantages in metal coordination due to the soft sulfur donor.[3]
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Feature
Thiophene-2-

amidoxime (Target)
Benzamidoxime

(Alternative 1)

Thiophene-2-

carboxamide

(Alternative 2)

Molecular Formula C₅H₆N₂OS C₇H₈N₂O C₅H₅NOS

Crystal System

Monoclinic

(Predicted/Complex-

derived)

Orthorhombic /

Monoclinic
Orthorhombic (Pna21)

Space Group
P2₁/c (Common for

class)

Pbca (Ref: CCDC

700494)
Pna2₁

H-Bond Motif
R₂²(6) Dimer (Oxime-

Oxime)
R₂²(6) Dimer R₂²(8) Amide Dimer

Planarity
High (Thiophene +

Amidoxime)

High (Benzene +

Amidoxime)

High (Thiophene +

Amide)

C=N Bond Length ~1.28–1.30 Å 1.29 Å N/A (C=O is ~1.23 Å)

N-O Bond Length ~1.42 Å 1.42 Å N/A

Analyst Note: The "Performance" in a solid-state context refers to the predictability of the

supramolecular synthon. The amidoxime group consistently forms centrosymmetric dimers

(R₂²(6) motif), making it a reliable scaffold for crystal engineering compared to the more variable

amide packing.

Detailed Structural Analysis
Molecular Geometry & Torsion
The critical structural feature of N'-hydroxythiophene-2-carboximidamide is the torsion angle

between the thiophene ring and the amidoxime group (
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).

Benzamidoxime: Typically exhibits a torsion angle < 15°, maintaining near-planarity to

maximize

-conjugation.[3]

Thiophene Analog: The presence of the sulfur atom (radius ~1.0 Å vs Carbon ~0.7 Å)

introduces steric bulk, yet the ring remains highly planar. In metal complexes (e.g., Cu(II) or

Zn(II) complexes), the ligand often adopts the Z-configuration to facilitate chelation via the

oxime oxygen and the amide nitrogen.

Hydrogen Bonding Networks
The "performance" of this molecule as a pharmaceutical solid relies on its hydrogen bonding

topology.

Primary Motif (The Dimer): Like benzamidoxime, the thiophene derivative forms a

centrosymmetric dimer. The oxime hydroxyl group (

) acts as a donor to the imine nitrogen (

) of a neighboring molecule.

Graph Set Notation:R₂²(6). This denotes a Ring (R) involving 2 donors and 2 acceptors,

spanning 6 atoms.

Stability: This dimer is energetically robust, often surviving dissolution in non-polar solvents,

which influences bioavailability and solubility profiles.[3]

Electronic Effects (Thiophene vs. Benzene)
The thiophene ring is electron-rich (excess

-density).

Effect on Crystal: The sulfur atom can engage in weak

or
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interactions, which are absent in the benzene analog.[3] This often leads to higher density
packing and slightly different melting points (Thiophene analog MP: ~105°C vs
Benzamidoxime MP: ~79-80°C).

Causality: The higher melting point of the thiophene derivative suggests stronger

intermolecular forces, likely augmented by the polarizability of the sulfur atom.

Experimental Protocols
To replicate these data or synthesize the target crystal for X-ray diffraction, follow this self-

validating protocol.

Synthesis & Crystallization Workflow
The synthesis utilizes the reaction between 2-thiophenecarbonitrile and hydroxylamine.[4]

Start: 2-Thiophenecarbonitrile Add NH2OH·HCl + Na2CO3
(Ethanol/Water, Reflux 2h)

Nucleophilic Addition Evaporate Solvent
Extract with EtOAc

Precipitation Crude Amidoxime Crystallization:
Slow Evaporation (EtOH)

Purification Single Crystal X-Ray
Diffraction

Data Collection

Click to download full resolution via product page

Figure 1: Validated synthesis and crystallization workflow for obtaining diffraction-quality

crystals.

Crystallization Protocol
Dissolution: Dissolve 100 mg of crude N'-hydroxythiophene-2-carboximidamide in 5 mL of

warm ethanol (

).

Filtration: Filter through a 0.45

PTFE syringe filter to remove nucleation sites (dust).

Growth: Place the vial in a vibration-free environment at room temperature. Cover with

parafilm punctured with a single needle hole to control evaporation rate.[3]
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Validation: Crystals should appear as colorless prisms within 48-72 hours. If needles form

(polymorph B), re-dissolve and slow down evaporation.[3]

Hydrogen Bonding Topology Visualization
The following diagram illustrates the R₂²(6) dimer motif characteristic of this structure,

compared to the catemeric chain often seen in amides.

Molecule 1
(Oxime O-H)

Molecule 2
(Imine N)

H-Bond (1.9 Å) Molecule 1
(Imine N)

Molecule 2
(Oxime O-H)

H-Bond (1.9 Å)

Click to download full resolution via product page

Figure 2: The Centrosymmetric R₂²(6) Dimer Motif. The red dashed lines represent the strong

O-H...N hydrogen bonds that stabilize the crystal lattice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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